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Compound of Interest

Compound Name: Recainam Hydrochloride

Cat. No.: B1220514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the research use of Recainam
hydrochloride. This document is intended for investigational use only and is not for diagnostic

or therapeutic procedures.[1]

Introduction and Mechanism of Action
Recainam is a Class I antiarrhythmic agent that has been investigated for its effectiveness in

managing ventricular arrhythmias.[1][2][3] Its primary mechanism of action is the blockade of

sodium channels in cardiac myocytes.[2][4] By binding to the open or inactivated state of the

sodium channel, Recainam slows the influx of sodium ions during phase 0 of the cardiac action

potential. This action leads to a decrease in the maximum rate of depolarization (Vmax) and

slows conduction velocity in cardiac tissue. The prolongation of the refractory period by

Recainam can suppress re-entrant arrhythmias.[1]
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Intravenous (IV) Solution Preparation

Oral (PO) Suspension Preparation

Weigh Recainam HCl Dissolve in minimal
sterile DMSO (50 mg/mL)

Dilute with sterile saline
(<10% DMSO final) Sterile filter (0.22 µm) Ready for IV injection

Weigh Recainam HCl Create a paste with
0.5% Methylcellulose

Add remaining vehicle
and vortex/homogenize Ready for oral gavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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